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Compound of Interest

Compound Name: Sulfasalazine-d4

Cat. No.: B585354 Get Quote

Technical Support Center: Sulfasalazine-d4
This guide provides researchers, scientists, and drug development professionals with essential

information for the proper storage, handling, and use of Sulfasalazine-d4.

Frequently Asked Questions (FAQs)
Q1: What is Sulfasalazine-d4?

Sulfasalazine-d4 is a deuterated form of Sulfasalazine.[1][2] It is a stable, isotope-labeled

compound often used as an internal standard for quantitative analysis by NMR, GC-MS, or LC-

MS or as a tracer in drug development processes.[2] The unlabeled form, Sulfasalazine, is an

anti-inflammatory agent used to treat conditions like ulcerative colitis and rheumatoid arthritis.

[3][4]

Q2: What are the recommended storage conditions for Sulfasalazine-d4?

Proper storage is critical to maintain the integrity and stability of Sulfasalazine-d4.

Recommendations vary depending on whether the compound is in solid form or in solution.
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Form Temperature Duration Citations

Solid (Powder)
Refrigerator (2°C to
8°C)

Long-term [5][6]

+4°C Not specified [7]

-20°C Up to 3 years [1]

In Solvent -20°C Up to 1 month [2]

| | -80°C | 6 months to 1 year |[1][2] |

Note: The compound is typically shipped at ambient temperature or with blue ice.[1][7]

Q3: How should I handle Sulfasalazine-d4 safely in the laboratory?

Sulfasalazine-d4 should be treated as a hazardous compound.[5] Adherence to safety

protocols is essential to minimize exposure risk. This includes avoiding all personal contact,

such as inhalation and skin contact.[8]
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Start Handling
Procedure

Wear Appropriate PPE:
Gloves, Lab Coat,

Safety Glasses, Dust Respirator

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Avoid Contact:
Inhalation, Skin, Eyes,

and Open Wounds

Handle as a Solid:
Avoid Generating Dust

Manage Spills:
Clean Up Immediately,

Contain Spillage

Dispose of Waste Properly
(Follow Local/State/Federal

Regulations)

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Sulfasalazine-d4.
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Q4: What is the solubility of Sulfasalazine-d4 in common solvents?

Sulfasalazine-d4 is soluble in organic solvents like DMSO and DMF but is practically insoluble

in water.[4][9][10]

Solubility Data Summary

Solvent Concentration Citations

DMSO ~80 - 100 mg/mL [2][4][9]

DMF ≥ 30 mg/mL [2][9]

PBS (pH 7.2) ~0.2 mg/mL [9]

Methanol ~0.6 mg/mL [10]

Ethanol ~0.3 mg/mL [10]

| Water | Practically Insoluble |[4][10] |

Note: For DMSO, using ultrasonic assistance may be necessary. It is not recommended to

store aqueous solutions for more than one day.[2][9]

Q5: How should I prepare and store stock solutions?

To prepare a stock solution, dissolve Sulfasalazine-d4 in an appropriate organic solvent like

DMSO or DMF, which should be purged with an inert gas.[9] For biological experiments, further

dilutions from the stock solution into aqueous buffers or isotonic saline should be made

immediately prior to use.[9] Ensure the final concentration of the organic solvent is low, as it

may have physiological effects.[9]

Store stock solutions at -80°C for up to one year for maximum stability.[1]

Troubleshooting Guide
Problem: The compound is not dissolving in my chosen solvent.
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Difficulty with dissolution can arise from several factors, including solvent choice and

concentration.

decision process result issue
Compound Won't

Dissolve

Is the solvent
DMSO or DMF?

Switch to DMSO or DMF.
(See solubility table)

No

Have you tried
ultrasonication?

Yes

Apply gentle heat
and/or sonicate

No

Is concentration
too high?

Yes

Dilute to a lower
concentration

Yes

Consult Technical
Support

No

Dissolution
Successful
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Caption: Decision tree for troubleshooting Sulfasalazine-d4 solubility issues.

Problem: I am concerned about potential photosensitivity.

Sulfasalazine may cause skin to become more sensitive to sunlight.[11][12] While this is

documented for the parent compound, it is prudent to assume the same for Sulfasalazine-d4.

Recommendation: When handling the compound, avoid unnecessary or prolonged exposure

to sunlight.[12] Wear appropriate protective clothing that covers exposed skin.[8][12]

Problem: I am concerned about personal exposure.

If you believe you have been exposed, follow these first-aid measures.

Eyes: Immediately flush with fresh running water, ensuring complete irrigation by holding

eyelids open. Seek medical attention.[8]

Skin: Avoid contact with open cuts or irritated skin.[8] If contact occurs, wash the affected

area thoroughly.

Inhalation: Move to a well-ventilated area.[8]

Ingestion: If vomiting occurs, lean the patient forward to prevent aspiration. Never give

liquids to an unconscious person.[8]

In all cases of significant exposure, seek prompt medical attention and consult the product's

Safety Data Sheet (SDS) for detailed information.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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